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Metasilicic acid (H₂SiO₃), a key intermediate in the geochemical cycle of silicon, is of

significant interest in various scientific and industrial fields, including materials science,

environmental science, and pharmacology. Although often described as a hypothetical

compound due to its tendency to polymerize in aqueous solutions, its transient existence and

the solubility of its monomeric and polymeric forms are critical factors in numerous processes.

[1][2] This technical guide provides an in-depth analysis of the solubility of metasilicic acid in

aqueous solutions, presenting quantitative data, detailed experimental protocols, and visual

representations of its chemical behavior and analytical workflows.

Understanding Metasilicic Acid in Aqueous
Solutions
In aqueous environments, metasilicic acid is in equilibrium with orthosilicic acid (H₄SiO₄),

which is generally considered the predominant form of dissolved silica at low concentrations.[3]

The dissolution of silica (SiO₂) in water proceeds through the formation of orthosilicic acid.

Metasilicic acid can be considered a less hydrated form of silicic acid.[3]

The solubility of silicic acid is not a simple constant but is influenced by a multitude of factors,

including pH, temperature, concentration, and the presence of other ions.[4][5][6] At

concentrations above its solubility limit, monosilicic acid undergoes polymerization, forming
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dimers, trimers, and eventually larger polysilicic acids, which can lead to the formation of silica

gel or colloidal silica.[2][3]

Quantitative Solubility Data
The solubility of amorphous silica, which governs the concentration of dissolved silicic acid, is

presented below as a function of temperature and pH.

Solubility of Amorphous Silica as a Function of
Temperature
The solubility of amorphous silica in water demonstrates a positive correlation with

temperature.[7] Increased temperatures enhance the dissolution of silica, leading to higher

concentrations of silicic acid in solution.[4][5]

Temperature (°C)
Solubility of Amorphous Silica (mg/L as
SiO₂)

0 ~50

25 100 - 140[7]

50 ~220

92 ~350[3]

100 ~370

150 ~580

200 ~850

250 ~1230[3]

Note: The data presented is compiled from various sources and represents the solubility at the

vapor pressure of the solution.

Solubility of Amorphous Silica as a Function of pH
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The pH of the aqueous solution is a critical determinant of silica solubility. In acidic to near-

neutral conditions (pH below 9), the solubility of amorphous silica remains relatively constant

and low.[7] However, as the pH becomes alkaline (above 9), the solubility increases

exponentially due to the ionization of silicic acid to form silicate anions (H₃SiO₄⁻ and H₂SiO₄²⁻).

[7] At 25°C, the solubility of amorphous silica is approximately 120-140 mg/L in the pH range of

5 to 8.[5]

Experimental Protocols for Determining Silicic Acid
Solubility
The concentration of dissolved silica, and thus the solubility, is commonly determined using

colorimetric methods. Potentiometric titration can also be employed to characterize the acidic

properties of silicic acid.

Colorimetric Determination of Dissolved Silica
(Molybdosilicate Method)
This method is based on the reaction of molybdate-reactive silica with an acidic molybdate

solution to form a yellow silicomolybdic acid complex. For increased sensitivity, this complex

can be reduced to a more intensely colored molybdenum blue.

Principle: Monomeric and low-molecular-weight species of silicic acid react with ammonium

molybdate in an acidic medium (pH ~1.2) to form a yellow-colored silicomolybdic acid.[4]

Phosphate and arsenate can interfere by forming similar complexes. This interference is

minimized by the addition of oxalic or citric acid, which selectively decomposes the

phosphomolybdate and arsenomolybdate complexes.[4][8] For low concentrations of silica, the

yellow complex is reduced using an appropriate reducing agent (e.g., 1-amino-2-naphthol-4-

sulfonic acid) to form a stable and intensely colored molybdenum blue complex, which is then

measured spectrophotometrically.[8][9]

Reagents:

Ammonium Molybdate Solution: Dissolve ammonium molybdate tetrahydrate in deionized

water. The solution should be adjusted to a pH of 7-8 for stability.[10]

Sulfuric Acid Solution (1N): To acidify the reaction mixture.
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Oxalic Acid Solution: To eliminate phosphate interference.[4]

Reducing Agent (for low concentrations): A solution containing 1-amino-2-naphthol-4-sulfonic

acid, sodium sulfite, and sodium bisulfite.[9]

Standard Silica Solution: Prepared from a stock solution of sodium metasilicate nonahydrate.

[10]

Procedure:

Sample Preparation: Collect samples in polyethylene or other plastic bottles to avoid

contamination from glass.[4] If necessary, filter the sample to remove turbidity.

Color Development:

To a known volume of the sample, add sulfuric acid to achieve the desired acidity.

Add the ammonium molybdate solution and mix well. Allow the reaction to proceed for 5-

10 minutes for the formation of the yellow silicomolybdate complex.[10]

Add the oxalic acid solution to decompose any phosphomolybdate complex and mix.

Measurement (High Concentration): Read the absorbance of the yellow solution at the

appropriate wavelength (around 410 nm) within 2 to 15 minutes after the addition of oxalic

acid.[10]

Measurement (Low Concentration):

After the addition of oxalic acid, add the reducing agent and mix.

Allow sufficient time for the blue color to develop fully.

Measure the absorbance of the blue solution at a wavelength of approximately 815 nm.

[10]

Quantification: Prepare a calibration curve using standard silica solutions of known

concentrations and use it to determine the silica concentration in the unknown sample.
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Potentiometric Titration
Potentiometric titration can be used to determine the concentration of an analyte by measuring

the potential difference between two electrodes as a titrant is added. This technique is suitable

for characterizing the acidic nature of silicic acid.

Principle: A reference electrode (e.g., saturated calomel electrode) and an indicator electrode

(e.g., glass electrode) are immersed in the silicic acid solution. A standard solution of a strong

base (e.g., NaOH) is added incrementally. The potential difference between the electrodes is

measured after each addition. The equivalence point, where the acid has been neutralized, is

identified by a sharp change in the potential.

Procedure:

Apparatus Setup: Calibrate a pH meter with standard buffer solutions. Place a known volume

of the silicic acid solution in a beaker with a magnetic stirrer. Immerse the calibrated glass

and reference electrodes in the solution.

Titration: Add the standardized NaOH solution in small, measured increments from a burette.

Data Collection: After each addition of NaOH, allow the potential reading to stabilize and

record the pH and the total volume of titrant added.

Endpoint Determination: Plot the measured pH versus the volume of NaOH added. The

equivalence point is the point of steepest inflection on the titration curve. A more accurate

determination can be made by plotting the first or second derivative of the titration curve.

Visualizing Chemical Processes and Workflows
Chemical Equilibrium of Silicic Acid in Water
The following diagram illustrates the key equilibrium reactions of silicic acid in an aqueous

solution, including the hydration of metasilicic acid, the dissociation of orthosilicic acid, and

the initial steps of polymerization.
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Dissolution & Hydration

Dissociation (pH dependent)

Polymerization (Concentration dependent)
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Click to download full resolution via product page

Caption: Equilibrium of silicic acid in water.

Experimental Workflow for Colorimetric Silica Analysis
This diagram outlines the major steps involved in the determination of dissolved silica

concentration using the molybdosilicate colorimetric method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1164916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Aqueous Sample

Sample Preparation
(Filtration)

Acidification
(H2SO4)

Add Ammonium Molybdate
(Yellow Complex Formation)

Add Oxalic Acid
(Remove Phosphate Interference)

Measure Absorbance (High Conc.)
~410 nm

Add Reducing Agent
(Blue Complex Formation)

Quantification via
Calibration Curve

Measure Absorbance (Low Conc.)
~815 nm

End: Silica Concentration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1164916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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